5-(3-{[1-(2-fluorophenyl)-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)isophthalic acid

• IUPAC Name: 5-[3-[(E)-[1-(2-fluorophenyl)-2,4,6-trioxo-1,3-diazinan-5-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C25H18FN3O7/c1-12-7-14(13(2)28(12)17-9-15(23(32)33)8-16(10-17)24(34)35)11-18-21(30)27-25(36)29(22(18)31)20-6-4-3-5-19(20)26/h3-11H,1-2H3,(H,32,33)(H,34,35)(H,27,30,36)/b18-11+
• InChI Key: NFHIRQXILAMCRO-WOJGMQOQSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC(=CC(=C2)C(=O)O)C(=O)O)C)C=C3C(=O)NC(=O)N(C3=O)C4=CC=CC=C4F
• Isomeric SMILES: CC1=CC(=C(N1C2=CC(=CC(=C2)C(=O)O)C(=O)O)C)/C=C/3\C(=O)NC(=O)N(C3=O)C4=CC=CC=C4F
• Molecular Formula: C25H18FN3O7
• Molecular Weight: 491.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Pyrrole is another five-membered ring with four carbon atoms and one nitrogen atom.

Synthesis Analysis

The synthesis of imidazole and pyrrole derivatives involves various synthetic routes. For example, imidazole was first synthesized by glyoxal and ammonia. Pyrrole derivatives can be synthesized by condensation of carboxylic acid moiety with substituted amine.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole and pyrrole rings can undergo various chemical reactions. For instance, substitution of trichloroacetylated pyrrole with chloro, bromo, and iodo groups led to the improvement in antibacterial activity.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The physical and chemical properties of specific imidazole and pyrrole derivatives would depend on their exact structures.

Mechanism of Action

The mechanism of action of imidazole and pyrrole derivatives depends on their specific structures and the biological targets they interact with.

Future Directions

The future directions in the research of imidazole and pyrrole derivatives could involve the development of new drugs to overcome antimicrobial resistance, and the exploration of these skeletons to their maximum potential against several diseases or disorders.